Cas no 681851-29-6 ((S)-4-Benzyl-3-(bromomethyl)morpholine)

(S)-4-Benzyl-3-(bromomethyl)morpholine is a chiral morpholine derivative featuring a benzyl group at the 4-position and a bromomethyl substituent at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules and chiral ligands. The presence of both a reactive bromomethyl group and a stereogenic center enables selective functionalization, making it valuable for asymmetric synthesis and medicinal chemistry applications. Its well-defined stereochemistry ensures high enantiopurity, critical for studies requiring precise stereocontrol. The compound is typically handled under inert conditions due to the reactivity of the bromomethyl group, which facilitates further derivatization via nucleophilic substitution or cross-coupling reactions.

(S)-4-Benzyl-3-(bromomethyl)morpholine structure

681851-29-6 structure

Product Name:(S)-4-Benzyl-3-(bromomethyl)morpholine

CAS No:681851-29-6

MF:C₁₂H₁₆BrNO

MW:270.165542602539

CID:1023862

PubChem ID:70700468

Update Time:2025-05-22

(S)-4-Benzyl-3-(bromomethyl)morpholine Chemical and Physical Properties

Names and Identifiers

- (S)-4-Benzyl-3-(bromomethyl)morpholine
- (3S)-4-benzyl-3-(bromomethyl)morpholine
- DTXSID50743293
- AKOS016004176
- 681851-29-6
- DB-336353
- MDL： MFCD17214687
- Inchi： 1S/C12H16BrNO/c13-8-12-10-15-7-6-14(12)9-11-4-2-1-3-5-11/h1-5,12H,6-10H2/t12-/m1/s1
- InChI Key： OJWVKKGXRCSUAF-GFCCVEGCSA-N
- SMILES： BrC[C@@H]1COCCN1CC1C=CC=CC=1

Computed Properties

Exact Mass: 269.04158
Monoisotopic Mass: 269.04153g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 12.5Å²

Experimental Properties

PSA: 12.47

(S)-4-Benzyl-3-(bromomethyl)morpholine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM163070-1g	(S)-4-benzyl-3-(bromomethyl)morpholine	681851-29-6	95%	1g	$632	2021-08-05
Chemenu	CM163070-1g	(S)-4-benzyl-3-(bromomethyl)morpholine	681851-29-6	95%	1g	$550	2023-02-18
Alichem	A449036500-1g	(S)-4-Benzyl-3-(bromomethyl)morpholine	681851-29-6	95%	1g	$544.00	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1740645-1g	(s)-4-Benzyl-3-(bromomethyl)morpholine	681851-29-6	98%	1g	￥5439.00	2024-05-04
Crysdot LLC	CD11073107-1g	(S)-4-Benzyl-3-(bromomethyl)morpholine	681851-29-6	95+%	1g	$668	2024-07-18

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Additional information on (S)-4-Benzyl-3-(bromomethyl)morpholine

Comprehensive Overview of (S)-4-Benzyl-3-(bromomethyl)morpholine (CAS No. 681851-29-6)

(S)-4-Benzyl-3-(bromomethyl)morpholine (CAS No. 681851-29-6) is a chiral morpholine derivative with significant applications in pharmaceutical synthesis and organic chemistry. This compound, characterized by its bromomethyl and benzyl functional groups, serves as a versatile intermediate in the development of bioactive molecules. Its stereospecificity (S-configuration) makes it particularly valuable for asymmetric synthesis, aligning with the growing demand for enantioselective methodologies in drug discovery.

The structural uniqueness of (S)-4-Benzyl-3-(bromomethyl)morpholine lies in its morpholine ring, a common pharmacophore in medicinal chemistry. Researchers frequently explore its reactivity for C-C bond formation and alkylation reactions, addressing trends in sustainable catalysis and green chemistry. Recent studies highlight its role in synthesizing kinase inhibitors and GPCR-targeting compounds, topics highly searched in AI-driven drug design platforms.

From an industrial perspective, CAS No. 681851-29-6 is often discussed in forums focusing on chiral building blocks and scalable synthetic routes. Its stability under mild conditions and compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) resonate with users searching for "high-yield bromomethyl intermediates" or "stereocontrolled morpholine derivatives." These keywords reflect current interests in optimizing synthetic efficiency and reducing waste.

Analytical data for (S)-4-Benzyl-3-(bromomethyl)morpholine typically includes HPLC purity (>98%) and optical rotation values, critical for quality control in API manufacturing. The compound’s X-ray crystallography profiles are also frequently cited in crystallography databases, catering to researchers investigating molecular conformation effects on biological activity.

Emerging applications of this compound intersect with proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, two trending topics in PubMed and Google Scholar searches. Its bromomethyl group enables precise bioconjugation, making it relevant for antibody-drug conjugate (ADC) development—a hot area in oncology research.

Regulatory-wise, 681851-29-6 is compliant with standard safety protocols for research chemicals, though users often query "handling guidelines for bromomethyl compounds." Best practices emphasize inert atmosphere storage and PPE usage, aligning with OSHA recommendations—a detail frequently overlooked in non-specialized content but crucial for SEO in professional chemistry circles.

In summary, (S)-4-Benzyl-3-(bromomethyl)morpholine exemplifies the synergy between structural ingenuity and practical utility. Its relevance to fragment-based drug discovery and late-stage functionalization strategies ensures sustained academic and industrial interest, mirrored by search engine metrics on "chiral morpholine applications" and "bromomethylating reagents."